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Compound of Interest

Compound Name: L-hydroxylysine dihydrochloride

Cat. No.: B15572318 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents like L-hydroxylysine dihydrochloride is a critical component of laboratory

safety and environmental responsibility. Adherence to established protocols is essential to

mitigate risks and ensure compliance with regulatory standards. This guide provides a clear,

step-by-step process for the safe disposal of L-hydroxylysine dihydrochloride, based on

information from safety data sheets (SDS).

Key Safety and Hazard Information
L-hydroxylysine dihydrochloride is classified as harmful if swallowed and is very toxic to

aquatic life with long-lasting effects[1]. Therefore, preventing its release into the environment is

of paramount importance.

Quantitative Data
For easy reference, the following table summarizes key quantitative data for L-hydroxylysine
dihydrochloride.

Property Value

Molecular Formula C6H16Cl2N2O3[1]

Molecular Weight 235.11 g/mol [1]

CAS Number 172213-74-0[1]
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Disposal Procedure
The primary directive for the disposal of L-hydroxylysine dihydrochloride is to dispose of the

contents and container to an approved waste disposal plant[1]. This ensures that the chemical

is handled by qualified professionals and processed in a manner that neutralizes its hazards.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE, including gloves, safety glasses, and a lab coat.

Container Management:

Keep the L-hydroxylysine dihydrochloride in its original or a compatible, properly

labeled container.

Ensure the container is tightly sealed to prevent spills or leaks.

Waste Segregation:

Do not mix L-hydroxylysine dihydrochloride with other waste streams unless explicitly

permitted by your institution's waste management guidelines.

Store the container in a designated, secure area for chemical waste collection.

Engage Professional Disposal Services:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor.

Provide them with the Safety Data Sheet (SDS) for L-hydroxylysine dihydrochloride to

ensure they are fully aware of the material's hazards.

Documentation:

Maintain a record of the amount of L-hydroxylysine dihydrochloride designated for

disposal, the date, and the disposal service used.
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Accidental Release Measures
In the event of a spill, the following measures should be taken:

Personal Precautions: Use personal protective equipment and ensure adequate ventilation.

Evacuate personnel to safe areas[1].

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or water courses[1].

Containment and Cleaning: Collect any spillage[1]. Sweep up the solid material and place it

into a suitable, labeled container for disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of L-hydroxylysine
dihydrochloride.
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Caption: Disposal workflow for L-hydroxylysine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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